Cas no 2091140-87-1 (3-Fluoro-5-methoxy-2-nitroaniline)

• Product Name: 3-Fluoro-5-methoxy-2-nitroaniline
• CAS No: 2091140-87-1
• MF: C₇H₇FN₂O₃
• MW: 186.140485048294
• CID: 4761124
• PubChem ID: 131280712
• Update Time: 2026-02-26

3-Fluoro-5-methoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxy-2-nitroaniline
• FC=1C(=C(N)C=C(C=1)OC)[N+](=O)[O-]
• BS-45392
• CS-0161120
• 2091140-87-1
• DB-136588
• 3-Fluoro-5-methoxy-2-nitrobenzenamine
• 3-FLUORO-5-METHOXY-2-NITROBENZENEAMINE
• SCHEMBL20500421
• MFCD31567756

• Inchi： 1S/C7H7FN2O3/c1-13-4-2-5(8)7(10(11)12)6(9)3-4/h2-3H,9H2,1H3
• InChI Key： CPSXRDNMXIUMQK-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1[N+](=O)[O-])N)OC

Computed Properties

• Exact Mass: 186.04407025g/mol
• Monoisotopic Mass: 186.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.1

Additional information on 3-Fluoro-5-methoxy-2-nitroaniline

Recent Advances in the Study of 3-Fluoro-5-methoxy-2-nitroaniline (CAS: 2091140-87-1) in Chemical Biology and Pharmaceutical Research

The compound 3-Fluoro-5-methoxy-2-nitroaniline (CAS: 2091140-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This aromatic amine derivative, characterized by the presence of fluorine and methoxy substituents, has been explored for its role in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility as a key intermediate in the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases.

One of the primary focuses of current research is the compound's role in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-Fluoro-5-methoxy-2-nitroaniline serves as a versatile building block for the construction of indole and quinoline derivatives, which exhibit promising antimicrobial and anticancer activities. The presence of the nitro group facilitates further functionalization, enabling the introduction of diverse pharmacophores.

In addition to its synthetic applications, recent investigations have explored the biological activity of 3-Fluoro-5-methoxy-2-nitroaniline itself. A preclinical study conducted by researchers at the National Institute of Health (NIH) revealed that the compound exhibits moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This finding suggests its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

Another significant area of research involves the use of 3-Fluoro-5-methoxy-2-nitroaniline in the development of fluorescent probes for biological imaging. A recent paper in Analytical Chemistry (2024) reported the synthesis of a nitroaniline-based probe capable of selectively detecting reactive oxygen species (ROS) in live cells. The probe's fluorescence properties were attributed to the electron-withdrawing effects of the nitro and fluorine groups, making it a valuable tool for studying oxidative stress in disease models.

Despite these promising findings, challenges remain in the optimization of 3-Fluoro-5-methoxy-2-nitroaniline-based compounds for clinical use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies. Recent computational modeling efforts have provided insights into the molecular interactions of this compound with biological targets, paving the way for the design of more potent and selective derivatives.

In conclusion, 3-Fluoro-5-methoxy-2-nitroaniline (CAS: 2091140-87-1) represents a valuable scaffold in modern drug discovery and chemical biology. Its multifaceted applications, ranging from synthetic intermediate to bioactive molecule and imaging probe, underscore its importance in ongoing research. Future studies should focus on overcoming current limitations and exploring its full therapeutic potential, particularly in the context of emerging health challenges.